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Compound of Interest

Dimethyl 3-bromo-2-
Compound Name: ]
oxopentanedioate

Cat. No.: B180679

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Dimethyl 3-bromo-2-oxopentanedioate (CAS No. 148728-48-7). The information is compiled
from available Safety Data Sheets (SDS) to ensure safe laboratory practices. Due to a lack of
extensive toxicological studies, this compound should be handled with the utmost care,
assuming it is potentially hazardous.

Physicochemical and Hazard Information

While detailed reactivity and toxicological data are limited, the following tables summarize the
known physical, chemical, and hazard properties of Dimethyl 3-bromo-2-oxopentanedioate.

Table 1: Physical and Chemical Properties
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Property Value
CAS Number 148728-48-7
Molecular Formula C7H9BrOs

Appearance

No data available

Odor

No data available

Melting Point/Freezing Point

No data available

Boiling Point and Boiling Range

No data available

Flash Point

No data available

Evaporation Rate

No data available

Flammability (solid, gas)

No data available

Upper/Lower Flammability or Explosive Limits

No data available

Vapor Pressure

No data available

Vapor Density

No data available

Relative Density

No data available

Solubility(ies)

No data available

Partition Coefficient: n-octanol/water

No data available

Auto-ignition Temperature

No data available

Decomposition Temperature

No data available

Viscosity

No data available

Table 2: Hazard Identification and Classification
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Hazard Class GHS Classification

Acute Toxicity (Oral)

No data available

Acute Toxicity (Dermal)

No data available

Acute Toxicity (Inhalation)

No data available

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Eye Irritation

No data available

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Note: The absence of data does not mean the substance is not hazardous. It should be
handled with care.

Exposure Controls and Personal Protection

Given the unknown toxicological profile, stringent exposure controls and the use of appropriate
Personal Protective Equipment (PPE) are mandatory.

Table 3: Exposure Controls and Personal Protective Equipment
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Control Parameter

Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear protective gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an appropriate

cartridge.

Hygiene Measures

Avoid contact with skin, eyes, and clothing.
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Handling, Storage, and First-Aid

Proper handling, storage, and emergency preparedness are crucial for minimizing risks

associated with Dimethyl 3-bromo-2-oxopentanedioate.

Table 4: Handling, Storage, and First-Aid Procedures
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Procedure

Recommendation

Safe Handling

Avoid inhalation, ingestion, and contact with skin

and eyes. Use personal protective equipment.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures

Table 5: Fire-Fighting and Accidental Release Measures
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Measure

Instruction

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards from the Chemical

May emit toxic fumes of carbon oxides and

hydrogen bromide under fire conditions.

Special Protective Equipment for Firefighters

Wear self-contained breathing apparatus for

firefighting if necessary.

Personal Precautions

Use personal protective equipment. Avoid dust
formation. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Environmental Precautions

Prevent further leakage or spillage if safe to do

so. Do not let product enter drains.

Methods for Containment and Cleaning Up

Pick up and arrange disposal without creating
dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Dimethyl 3-

bromo-2-oxopentanedioate, from initial assessment to disposal.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b180679?utm_src=pdf-body
https://www.benchchem.com/product/b180679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

P Assess Hazards "9

(Review SDS)

\ 4

Use Engineering Controls
(Fume Hood)

\ 4

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

\ 4

i i Emergency Procedures
(ord Inhaatan/Coniact) Accidental Release Fie | | Personal Exposure

Waste Disposal

\ 4

Proper Storage
(Cool, Dry, Ventilated)

A4 \4

Generate Waste | r=+4-- Contain and Clean Up Spill Use Appropriate Extinguisher Administer First-Aid

\ 4

Dispose of Waste
(Follow Regulations)

S —

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Dimethyl 3-bromo-2-oxopentanedioate: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180679#dimethyl-3-bromo-2-oxopentanedioate-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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